2-{[6-ethyl-2-(4-methylpiperidin-1-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[[6-ethyl-2-(4-methylpiperidin-1-yl)-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C23H29N5O2S2/c1-4-16-7-6-8-17(13-16)24-18(29)14-31-23-26-20-19(21(30)28(23)5-2)32-22(25-20)27-11-9-15(3)10-12-27/h6-8,13,15H,4-5,9-12,14H2,1-3H3,(H,24,29)
• InChI Key: NLBIXUIDRIHCDO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC)SC(=N3)N4CCC(CC4)C
• Molecular Formula: C23H29N5O2S2
• Molecular Weight: 471.6 g/mol

Description

The compound “2-{[6-ethyl-2-(4-methylpiperidin-1-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N-(3-ethylphenyl)acetamide” is a novel thiazolo[4,5-d]pyrimidin-7(6H)-one derivative. These derivatives have been designed, synthesized, and evaluated as anticancer agents. They have demonstrated potent cytotoxicity and topoisomerase I inhibitory activity.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolo[4,5-d]pyrimidin-7(6H)-one core, which is a fused thiazole and pyrimidinone ring system. It also contains a 4-methylpiperidin-1-yl group and a 3-ethylphenyl group. The exact molecular structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, but such data is not available in the current literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available literature. Typically, these properties can be determined through various experimental methods, including melting point determination, infrared spectroscopy, and solubility tests.

Mechanism of Action

The mechanism of action of this compound is related to its ability to inhibit topoisomerase I. Topoisomerase I is an enzyme that relieves the strain in DNA by causing breaks and rejoining the DNA strands during replication. By inhibiting this enzyme, the compound can prevent DNA replication and thus inhibit the proliferation of cancer cells.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available literature. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound.

Future Directions

The compound has shown promising results as a potential anticancer agent. Future research could focus on further evaluating its biological activity, optimizing its synthesis process, and assessing its safety profile. Additionally, studies could also explore its potential use in treating other diseases.